Cas no 1806669-62-4 (1-Bromo-3-(4-ethoxy-2-fluorophenyl)propan-2-one)

• Product Name: 1-Bromo-3-(4-ethoxy-2-fluorophenyl)propan-2-one
• CAS No: 1806669-62-4
• MF: C₁₁H₁₂BrFO₂
• MW: 275.114186286926
• CID: 4980105
• Update Time: 2025-08-04

1-Bromo-3-(4-ethoxy-2-fluorophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(4-ethoxy-2-fluorophenyl)propan-2-one

• Inchi： 1S/C11H12BrFO2/c1-2-15-10-4-3-8(11(13)6-10)5-9(14)7-12/h3-4,6H,2,5,7H2,1H3
• InChI Key： CTRCCFQWWLZVCC-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC(=CC=1F)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 211
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3

Additional information on 1-Bromo-3-(4-ethoxy-2-fluorophenyl)propan-2-one

Chemical Profile of 1-Bromo-3-(4-ethoxy-2-fluorophenyl)propan-2-one (CAS No. 1806669-62-4)

1-Bromo-3-(4-ethoxy-2-fluorophenyl)propan-2-one, identified by its CAS number 1806669-62-4, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit structural features conducive to further chemical modification, making it a valuable intermediate in the synthesis of more complex bioactive molecules. The presence of both bromine and fluorine substituents, along with the ethoxy group, imparts unique electronic and steric properties that can influence its reactivity and potential biological activity.

The molecular structure of 1-Bromo-3-(4-ethoxy-2-fluorophenyl)propan-2-one consists of a propanone core substituted with a bromine atom at the first carbon and a phenyl ring at the third carbon, which is further functionalized with an ethoxy group and a fluorine atom at the second position of the phenyl ring. This arrangement creates a molecule with potential applications in the development of novel therapeutic agents. The bromine atom, in particular, serves as a versatile handle for further chemical transformations, such as cross-coupling reactions, which are widely employed in the synthesis of complex organic molecules.

In recent years, there has been significant interest in the development of small-molecule inhibitors targeting various disease pathways. The structural motifs present in 1-Bromo-3-(4-ethoxy-2-fluorophenyl)propan-2-one have shown promise in preliminary studies as scaffolds for designing molecules with potential pharmacological activity. For instance, the combination of a fluorine atom and an ethoxy group on the phenyl ring can modulate the electronic properties of the molecule, influencing its binding affinity to biological targets. Such structural features are often explored in the quest to develop more effective and selective drugs.

One area where this compound has shown particular relevance is in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, and their dysregulation is implicated in numerous diseases, including cancer. By leveraging the reactive sites on 1-Bromo-3-(4-ethoxy-2-fluorophenyl)propan-2-one, researchers have been able to construct analogs with enhanced kinase inhibitory activity. The bromine substituent allows for palladium-catalyzed cross-coupling reactions, which can be used to introduce additional functional groups or to attach heterocyclic structures that are known to improve binding interactions with kinase targets.

Moreover, the fluorine atom in the molecule can enhance metabolic stability and improve oral bioavailability, which are critical factors for drug candidates. Fluoro-substituted compounds are frequently found in approved drugs due to their favorable pharmacokinetic properties. The ethoxy group also contributes to the overall solubility and lipophilicity balance of the molecule, which can be fine-tuned to optimize its pharmacological profile. These combined features make 1-Bromo-3-(4-ethoxy-2-fluorophenyl)propan-2-one a promising candidate for further exploration in drug discovery programs.

Recent advances in computational chemistry have also facilitated the design of derivatives of 1-Bromo-3-(4-ethoxy-2-fluorophenyl)propan-2-one based on virtual screening and molecular docking studies. These computational approaches allow researchers to predict how different structural modifications might affect the biological activity of a molecule before conducting expensive wet-lab experiments. By integrating experimental data with computational models, scientists can accelerate the process of identifying lead compounds that exhibit desirable pharmacological properties.

The synthesis of 1-Bromo-3-(4-ethoxy-2-fluorophenyl)propan-2-one itself involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include bromination of an appropriate ketone precursor followed by functionalization of the phenyl ring with ethoxy and fluorine groups. Each step must be rigorously controlled to avoid side reactions that could compromise the integrity of the final product. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such specialized compounds.

In conclusion, 1-Bromo-3-(4-ethoxy-2-fluorophenyl)propan-2-one (CAS No. 1806669-62-4) represents a significant asset in pharmaceutical research due to its versatile structural features and potential applications in drug development. Its role as an intermediate in synthesizing bioactive molecules underscores its importance in advancing therapeutic strategies against various diseases. As research continues to uncover new applications for this compound, it is likely to remain a key player in medicinal chemistry endeavors.